Cas no 2171466-94-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• CAS No: 2171466-94-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5874974
• PubChem ID: 165485876
• Update Time: 2025-11-07

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• 2171466-94-5
• EN300-1479690
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-4-13-23(25(31)27-15-17(33-2)14-24(29)30)28-26(32)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： XFBAZFMLBPUYBG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid (CAS No. 2171466-94-5)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, identified by its CAS number 2171466-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a methoxybutanoic acid moiety. The intricate arrangement of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various research applications.

The Fmoc group is particularly noteworthy, as it is widely employed in peptide synthesis as an amino protecting group. Its stability under mild basic conditions allows for efficient coupling with other amino acids or residues, facilitating the construction of polypeptides in solid-phase synthesis. In the context of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, the presence of the Fmoc moiety suggests potential applications in the synthesis of peptide analogs or peptidomimetics, which are increasingly recognized for their therapeutic potential.

The core structure of this compound consists of a hexanamido backbone, which provides a flexible yet stable scaffold for further functionalization. The amide bond in the hexanamido segment can serve as a site for post-synthetic modifications, enabling the introduction of additional functional groups or side chains. This modularity makes the compound a versatile building block for designing novel molecules with tailored properties.

The terminal 3-methoxybutanoic acid moiety adds another layer of functionality to the molecule. Methoxy groups are known to influence the solubility, lipophilicity, and metabolic stability of pharmaceutical compounds. By incorporating this group, researchers can fine-tune the physicochemical properties of derivatives derived from 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid, making it suitable for diverse applications ranging from drug discovery to material science.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the behavior of complex molecules like 4-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid. These tools allow researchers to simulate interactions between this compound and biological targets, providing insights into its potential pharmacological activity. For instance, studies have shown that fluorene-based derivatives can exhibit significant binding affinity to certain protein receptors, suggesting that modifications based on this scaffold could lead to novel therapeutic agents.

In addition to its synthetic utility, 4-2-(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid has been explored in the development of advanced materials. The fluorene group, known for its fluorescence properties, makes this compound a candidate for applications in optoelectronics and sensors. Researchers have leveraged these characteristics to design luminescent materials that can be used in displays, organic light-emitting diodes (OLEDs), and other electronic devices.

The methoxybutanoic acid segment also contributes to the material properties of derivatives derived from this compound. Methoxy-substituted carboxylic acids often exhibit enhanced solubility in polar solvents, which is beneficial for formulating solutions or suspensions used in various industrial processes. This property has been exploited in the development of biodegradable polymers and coatings where controlled solubility is critical.

From a pharmaceutical perspective, the structural features of 4-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}-hexanamido)-3-methoxybutanoic acid make it an attractive starting point for drug discovery programs targeting neurological disorders. The combination of an amide bond and a fluorene moiety has been shown to enhance blood-brain barrier penetration, a crucial factor for treating central nervous system (CNS) diseases. Preclinical studies have demonstrated that similar fluorene-based compounds can cross the blood-brain barrier efficiently while maintaining stability in biological environments.

The amine functionality at the 2-position provides another opportunity for further derivatization. By introducing different substituents or side chains at this position, researchers can modulate the pharmacokinetic and pharmacodynamic properties of derivatives derived from 4-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}-hexanamido)-3-methoxybutanoic acid. This approach has been successfully employed in developing kinase inhibitors and other enzyme-targeting molecules where precise control over molecular interactions is essential.

The methoxybutanoic acid moiety at the 3-position further enhances the versatility of this compound as a synthetic intermediate. Methoxy groups are known to influence metabolic pathways by affecting enzyme recognition and substrate binding affinity. By strategically positioning methoxy groups within a molecule like 4-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}-hexanamido)-3-methoxybutanoic acid, researchers can optimize its bioavailability and reduce unwanted side effects.

In conclusion,4-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}-hexanamido)-3-methoxybutanoic acid (CAS No. 2171466-94-5) represents a multifaceted compound with significant potential across multiple domains including pharmaceuticals, materials science, and biotechnology. Its complex structure offers numerous opportunities for functionalization and derivatization, making it a valuable asset in synthetic chemistry research. As our understanding of molecular interactions continues to evolve,4-(2-{(9H-fluoren)-9-ylmethoxycarbonylamino}-hexanamido)-3-methoxybutanoic acid is likely to play an increasingly important role in developing next-generation therapeutics and advanced materials.